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Compound of Interest

Compound Name: 5-Methyl-2-phenyl-1,4-oxazepane

CAS No.: 1555430-52-8

Cat. No.: B2613743

Get Quote

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth technical analysis of the mass

spectrometric fragmentation behavior of 1,4-oxazepanes. This class of seven-membered

heterocycles, containing both oxygen and nitrogen atoms, is of growing interest in medicinal

chemistry due to its presence in various pharmacologically active compounds.[1]

Understanding their fragmentation patterns is crucial for their unambiguous identification and

structural elucidation in complex matrices.

This guide moves beyond a simple listing of fragments, delving into the causal mechanisms

behind the observed fragmentation pathways under both Electron Ionization (EI) and

Electrospray Ionization (ESI) conditions. While specific, comprehensive studies on the

fragmentation of a wide array of 1,4-oxazepanes are not extensively available in peer-reviewed

literature, this guide synthesizes established principles of mass spectrometry of heterocyclic

compounds, cyclic ethers, and amines to provide a robust predictive framework.

The 1,4-Oxazepane Scaffold: A Structural Overview
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The 1,4-oxazepane ring is a saturated seven-membered heterocycle. The presence of two

heteroatoms, oxygen and nitrogen, introduces specific sites of charge localization and bond

lability that dictate its fragmentation behavior. The conformational flexibility of the seven-

membered ring also plays a role in directing fragmentation pathways.

Electron Ionization (EI) Mass Spectrometry:
Unraveling the Core Fragmentation
Electron Ionization (EI) at a standard 70 eV provides high energy, leading to extensive

fragmentation and a detailed "fingerprint" of the molecule. For 1,4-oxazepanes, the initial

ionization event will likely involve the removal of a non-bonding electron from either the

nitrogen or oxygen atom, with the nitrogen atom's lone pair being the more probable site of

ionization due to its lower ionization potential compared to oxygen.

The resulting molecular ion (M⁺•) is often unstable and undergoes a series of characteristic

fragmentation reactions:

α-Cleavage: The most prominent fragmentation pathway for cyclic amines and ethers is α-

cleavage, involving the breaking of a carbon-carbon bond adjacent to the heteroatom. For a

1,4-oxazepane molecular ion with the charge localized on the nitrogen, two primary α-

cleavage pathways are possible, leading to the formation of stable iminium ions.

Pathway A: Cleavage of the C2-C3 Bond: This results in the opening of the ring and the

formation of a radical cation.

Pathway B: Cleavage of the C5-C6 Bond: This also leads to ring opening and the

generation of a different radical cation.

Ring Cleavage and Rearrangements: Subsequent to the initial α-cleavage, the opened-ring

radical cations can undergo further fragmentation, including the loss of small neutral

molecules like ethylene (C₂H₄) or formaldehyde (CH₂O). McLafferty-type rearrangements are

also possible if appropriate γ-hydrogens are present on substituents.

Retro-Diels-Alder (RDA) Reaction: While less common in saturated systems, RDA-type

fragmentation could occur, leading to the cleavage of the ring into two smaller fragments.
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Predicted Fragmentation Scheme under EI:
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Caption: Predicted EI fragmentation pathways for a generic 1,4-oxazepane.

Electrospray Ionization (ESI) Mass Spectrometry: A
Softer Approach for Intact Molecules and Adducts
Electrospray Ionization (ESI) is a soft ionization technique that typically produces protonated

molecules [M+H]⁺ or other adducts (e.g., [M+Na]⁺). Tandem mass spectrometry (MS/MS) is

then required to induce fragmentation and obtain structural information. The fragmentation of

the [M+H]⁺ ion of a 1,4-oxazepane will be directed by the site of protonation, which is most

likely the nitrogen atom due to its higher basicity compared to the ether oxygen.

The fragmentation of the protonated 1,4-oxazepane will likely proceed through charge-directed

pathways:

Ring Opening via Proton Transfer and Cleavage: The protonated nitrogen can induce

cleavage of the adjacent C-N or C-O bonds. A common pathway involves a proton transfer to

the oxygen atom, followed by cleavage of the C-O bond, leading to a ring-opened cation.

Loss of Small Neutral Molecules: The protonated molecule can lose small, stable neutral

molecules. For example, if a hydroxyl substituent is present, the loss of water is a common

fragmentation pathway.

Comparison with 1,4-Benzodiazepines: The fragmentation of benzo-fused 1,4-oxazepanes

can be compared to that of 1,4-benzodiazepines. Studies on 1,4-benzodiazepines under
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ESI-MS/MS have shown that fragmentation often involves cleavage of the seven-membered

ring.[2] For example, cleavage of the N1-C2 and C3-C4 bonds is a noted pathway. A similar

ring-opening and fragmentation cascade can be anticipated for benzo[b][1][3]oxazepines.

Predicted ESI-MS/MS Fragmentation Workflow:

Sample Introduction

MS1 Analysis
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1,4-Oxazepane Solution
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Product Ions
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Caption: A typical ESI-MS/MS workflow for the analysis of 1,4-oxazepanes.

Comparative Data Summary
While a comprehensive library of 1,4-oxazepane mass spectra is not readily available, we can

compile expected key ions based on the fragmentation principles discussed. The following

table provides a hypothetical comparison of expected fragments for a simple, unsubstituted

1,4-oxazepane (Molecular Weight: 101.15 g/mol ).
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Ionization
Precursor Ion
(m/z)

Key Fragment
Ions (m/z)

Probable
Neutral Loss

Fragmentation
Pathway

EI 101 (M⁺•) 86, 72, 58, 44
CH₃, C₂H₅,

C₂H₄O, C₃H₇

α-Cleavage,

Ring Cleavage

ESI-MS/MS 102 ([M+H]⁺) 84, 74, 56

H₂O (from

protonated

ether), C₂H₄,

C₂H₄O

Charge-directed

Ring Opening

Note: The relative abundances of these fragments will be highly dependent on the substitution

pattern of the 1,4-oxazepane ring.

Experimental Protocols
To facilitate the acquisition of reproducible and high-quality mass spectral data for 1,4-

oxazepanes, the following general experimental protocols are recommended.

Protocol 1: Electron Ionization Mass Spectrometry (EI-
MS)

Sample Preparation:

Dissolve the purified 1,4-oxazepane derivative in a volatile organic solvent (e.g., methanol,

dichloromethane) to a concentration of approximately 1 mg/mL.

If the sample is sufficiently volatile, direct insertion probe (DIP) analysis can be performed

on the neat solid or a concentrated solution. For less volatile compounds, derivatization

(e.g., silylation) may be necessary.

Instrumentation (GC-MS):

Gas Chromatograph (GC):

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
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Oven Program: Start at a low temperature (e.g., 50 °C) and ramp to a high temperature

(e.g., 280 °C) at a rate of 10-20 °C/min.

Column: A standard non-polar column (e.g., DB-5ms, HP-5ms) is generally suitable.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Range: m/z 40-500.

Data Analysis:

Identify the molecular ion peak (M⁺•).

Analyze the fragmentation pattern and propose structures for the major fragment ions

based on known fragmentation mechanisms.

Compare the obtained spectrum with spectral libraries (if available).

Protocol 2: Electrospray Ionization Tandem Mass
Spectrometry (ESI-MS/MS)

Sample Preparation:

Dissolve the 1,4-oxazepane derivative in a solvent compatible with ESI (e.g., methanol,

acetonitrile, or a mixture with water) to a concentration of 1-10 µg/mL.

Acidify the solution slightly with formic acid (0.1% v/v) to promote the formation of [M+H]⁺

ions.

Instrumentation (LC-MS/MS):
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Liquid Chromatograph (LC):

Column: A C18 reversed-phase column is typically used.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

Gradient: A suitable gradient from low to high organic phase concentration to achieve

good chromatographic separation.

Flow Rate: 0.2-0.5 mL/min.

Mass Spectrometer (MS):

Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

Capillary Voltage: 3-4 kV.

Source Temperature: 100-150 °C.

Desolvation Gas Flow and Temperature: Optimize for the specific instrument and flow

rate.

MS1: Scan for the expected m/z of the [M+H]⁺ ion.

MS2 (Product Ion Scan): Isolate the [M+H]⁺ ion and apply collision energy (e.g., 10-40

eV, requires optimization) to induce fragmentation.

Data Analysis:

Confirm the presence of the [M+H]⁺ precursor ion.

Analyze the product ion spectrum to identify characteristic fragment ions and neutral

losses.

Propose fragmentation pathways based on the principles of charge-directed

fragmentation. High-resolution mass spectrometry (HRMS) is invaluable for determining

the elemental composition of fragment ions and confirming proposed structures.[3][4]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://research-repository.griffith.edu.au/server/api/core/bitstreams/8f32ff87-05d3-478d-8653-f55a42a19b20/content
https://pubs.acs.org/doi/10.1021/acs.joc.3c01929
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2613743?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The mass spectrometric fragmentation of 1,4-oxazepanes is governed by the fundamental

principles of heterocyclic chemistry. Under EI, α-cleavage adjacent to the nitrogen atom is

expected to be a dominant pathway, leading to characteristic iminium ions and subsequent

ring-opened fragments. In ESI-MS/MS, fragmentation of the protonated molecule is likely to be

initiated by the charge on the nitrogen atom, resulting in charge-directed ring cleavage and

neutral losses. While this guide provides a predictive framework, it is imperative for researchers

to acquire experimental data on their specific 1,4-oxazepane derivatives to confirm these

proposed pathways and build a more comprehensive understanding of their fragmentation

behavior. The provided protocols offer a starting point for obtaining high-quality data for this

important class of heterocyclic compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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